Cas no 2168806-68-4 (Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate)

• Product Name: Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate
• CAS No: 2168806-68-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6079798
• PubChem ID: 165894999
• Update Time: 2025-07-21

Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2168806-68-4
• tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate
• EN300-27728517
• Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)8-5-4-7(8)6-11/h7-8H,4-6,11H2,1-3H3
• InChI Key： QNDILXRVGHSWND-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC1CN)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate

Introduction to Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate (CAS No. 2168806-68-4)

Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate, with the chemical formula C₁₀H₁₉NO₂, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS NO. 2168806-68-4, is a derivative of cyclobutane featuring a tert-butyl group and an aminomethyl side chain. The unique structural properties of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate consists of a cyclobutane ring substituted at the 1-position with a tert-butyl group and at the 2-position with an aminomethyl group. This arrangement imparts distinct chemical and pharmacological characteristics to the compound, making it an intriguing subject for further investigation. The presence of both a tert-butyl group and an aminomethyl group creates multiple sites for functionalization, which can be exploited to design molecules with tailored biological activities.

In recent years, there has been growing interest in the development of pharmaceutical intermediates that incorporate cyclic structures, such as cyclobutane derivatives, due to their potential to enhance drug efficacy and reduce toxicity. Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate is no exception and has been explored in several preclinical studies as a building block for more complex molecules. Its stability under various conditions and its ability to undergo further chemical modifications make it a valuable asset in synthetic chemistry.

One of the most compelling aspects of Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate is its potential application in the field of neuropharmacology. The cyclobutane ring itself is known to influence the binding affinity and selectivity of drug molecules, while the aminomethyl group provides a site for further derivatization to target specific biological pathways. Recent studies have suggested that derivatives of this compound may exhibit properties relevant to the treatment of neurological disorders, including potential effects on neurotransmitter receptors and ion channels.

The synthesis of Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group at the 1-position of the cyclobutane ring typically involves alkylation reactions, while the addition of the aminomethyl group at the 2-position can be achieved through nucleophilic substitution or other functionalization methods. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards.

In addition to its pharmaceutical applications, Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate has shown promise in material science. The unique structural features of this compound make it suitable for use as a monomer or intermediate in the synthesis of polymers with specialized properties. For instance, its ability to undergo cross-linking reactions could lead to the development of novel materials with enhanced mechanical strength or biodegradability.

The biological activity of Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate has been extensively studied in recent years. Researchers have focused on its potential role as an intermediate in the synthesis of bioactive molecules targeting various diseases. One area of particular interest is its application in antimicrobial therapy. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on bacterial enzymes, making them candidates for developing new antibiotics.

Another significant area of research involves the use of Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate in cancer therapy. The ability to modify its structure allows for the creation of molecules that can selectively target cancer cells without harming healthy tissue. This has led to investigations into its potential as an anti-proliferative agent and as a component in combination therapies designed to enhance treatment efficacy.

The toxicological profile of Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate is another critical aspect that has been carefully evaluated. Extensive preclinical studies have been conducted to assess its safety and potential side effects. These studies have provided valuable insights into its metabolic pathways and interactions with biological systems, which are essential for determining appropriate dosages and therapeutic windows.

In conclusion, Tert-butyl 2-(aminomethyl)cyclobutane-1-carboxylate (CAS No. 2168806-68-4) is a versatile compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring that this compound remains at the forefront of scientific innovation.